Cas no 132998-84-6 (Xanthoangelol E)

Xanthoangelol E structure
Xanthoangelol E structure
Product Name:Xanthoangelol E
CAS No:132998-84-6
MF:C21H22O6
MW:370.395786762238
CID:2004065
PubChem ID:10022050
Update Time:2025-04-21

Xanthoangelol E Chemical and Physical Properties

Names and Identifiers

    • Xanthoangelol E
    • MLS002472955
    • SMR001397063
    • 132998-84-6
    • Ashitaba-chalcone
    • UNII-6TIJ704AEZ
    • HY-115918
    • CS-0433533
    • 6TIJ704AEZ
    • 2',4-Dihydroxy-4'-methoxy-3'-(2-hydroperoxy-3-methyl-3-butenyl)chalcone
    • 2-Propen-1-one, 1-(3-(2-hydroperoxy-3-methyl-3-butenyl)-2-hydroxy-4-methoxyphenyl)-3-(4-hydroxyphenyl)-, (E)-
    • XA-E
    • 2-Propen-1-one, 1-(3-(2-hydroperoxy-3-methyl-3-buten-1-yl)-2-hydroxy-4-methoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
    • HMS2267D11
    • SCHEMBL14523858
    • CHEMBL1718454
    • LMPK12120043
    • BDBM50069683
    • 2-Propen-1-one, 1-(3-(2-hydroperoxy-3-methyl-3-butenyl)-2-hydroxy-4-methoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
    • (2E)-1-(3-(2-Hydroperoxy-3-methyl-3-buten-1-yl)-2-hydroxy-4-methoxyphenyl)-3-(4-hydroxyphenyl)-2-propen-1-one
    • (E)-1-[3-(2-hydroperoxy-3-methylbut-3-enyl)-2-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one
    • Inchi: 1S/C21H22O6/c1-13(2)20(27-25)12-17-19(26-3)11-9-16(21(17)24)18(23)10-6-14-4-7-15(22)8-5-14/h4-11,20,22,24-25H,1,12H2,2-3H3/b10-6+
    • InChI Key: AJERVVHSERWGFL-UXBLZVDNSA-N
    • SMILES: O(C(C(=C)C)CC1C(=CC=C(C(/C=C/C2C=CC(=CC=2)O)=O)C=1O)OC)O

Computed Properties

  • Exact Mass: 370.14163842g/mol
  • Monoisotopic Mass: 370.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 96.2Ų
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